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Compound of Interest

Compound Name: Lansoprazole sulfide

Cat. No.: B1674483

Introduction

Lansoprazole Sulfide, identified by CAS Registry Number 103577-40-8, is a crucial organic
molecule in pharmaceutical science.[1] It serves as the immediate precursor in the synthesis of
Lansoprazole, a widely used proton pump inhibitor for treating acid-related stomach and
esophageal conditions.[2][3] Furthermore, Lansoprazole Sulfide is also an active metabolite
of Lansoprazole, formed in the body via cytochrome P450 enzymes.[4][5] Beyond its role as a
synthetic intermediate, the compound itself has demonstrated potential biological activities,
including anti-cancer and anti-tuberculous properties, making it a subject of interest for drug
development professionals.[4][5] This guide provides a detailed overview of its synthesis,
characterization, and relevant experimental protocols for researchers and scientists.

Physicochemical and Spectroscopic Data

The fundamental properties of Lansoprazole Sulfide have been well-documented. It is a white
to light yellow crystalline powder.[6] Quantitative data regarding its physical and spectroscopic
characteristics are summarized in the tables below. It is noteworthy that the reported melting
point varies across different sources, which may be attributable to differences in crystalline

form or purity.

Table 1: Physicochemical Properties of Lansoprazole
Sulfide
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Property Value Source(s)
CAS Registry Number 103577-40-8 [1]
Molecular Formula Ci16H14F3N30S [11[7]
Molecular Weight 353.36 g/mol [11[7]

Monoisotopic Mass

353.08096774 Da

[8]

White to Light yellow to Light

Appearance orange powder/crystal o]
Melting Point 126-128 °C [1]
142-144 °C [71[9]

149-150 °C [10]

Solubility Soluble in Methanol, DMSO [7119]

ble 2: < : [ le Sulfid

Technique Data Source(s)
UV-Vis Amax: 292 nm (in Ethanol)
Mass Spectrometry Exact Mass: 353.08096774 [8]
While commercial suppliers
offer characterization data (*H
NMR, 8C NMR, IR, Mass) with
their standards, detailed
1H NMR, 3C NMR, IR [11][12]

spectral data and peak
assignments were not
available in the consulted

literature.

Synthesis of Lansoprazole Sulfide

The primary synthetic route to Lansoprazole Sulfide involves a nucleophilic substitution
reaction. This condensation reaction joins 2-mercaptobenzimidazole with a substituted pyridine
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derivative, specifically 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy) pyridine.[13][14][15]
The reaction is typically carried out in a solvent in the presence of a base.[13]

Synthesis of Lansoprazole Sulfide

Reaction Conditions

) L } Y 7 P - Solvent (e.g., Water, Acetone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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